Cas no 53065-50-2 (Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester
• CAS No: 53065-50-2
• MF: C₅H₁₁N₃O₂S
• MW: 177.224739313126
• MDL: MFCD04240885
• CID: 358125
• PubChem ID: 12421614
• Update Time: 2025-11-07

Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester
• ethyl N-(methylcarbamothioylamino)carbamate
• Ethyl 2-(methylcarbamothioyl)hydrazinecarboxylate
• Ethyl 2-(methylcarbamothioyl)hydrazine-1-carboxylate
• 53065-50-2
• SCHEMBL8551216
• MFCD04240885
• DTXSID80497479

• MDL： MFCD04240885
• Inchi： 1S/C5H11N3O2S/c1-3-10-5(9)8-7-4(11)6-2/h3H2,1-2H3,(H,8,9)(H2,6,7,11)
• InChI Key： CGKDONBYFRNJST-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(=O)OCC

Computed Properties

• Exact Mass: 177.05733
• Monoisotopic Mass: 177.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 62.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hydrazinecarboxylic acids and derivatives Hydrazinecarboxylic acid esters

Additional information on Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester

Hydrazinecarboxylic Acid, 2-[(Methylamino)Thioxomethyl]-, Ethyl Ester (CAS No. 53065-50-2)

Hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester is a chemical compound with the CAS registry number 53065-50-2. This compound belongs to the class of organic compounds known as hydrazine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and industrial materials. The structure of this compound consists of a hydrazinecarboxylic acid moiety with a thioxomethyl group substituted at the second position and an ethyl ester group attached to the carboxylic acid.

The synthesis of hydrazinecarboxylic acid derivatives has been extensively explored in recent years due to their unique chemical properties and biological activities. Researchers have reported that these compounds can be synthesized through various methods, including nucleophilic substitution reactions and condensation reactions. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach to synthesize hydrazinecarboxylic acid derivatives using microwave-assisted conditions, which significantly improved the reaction yield and selectivity compared to traditional methods.

The methylamino group in this compound plays a crucial role in its chemical reactivity and biological activity. The presence of this group enhances the compound's ability to act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis. Additionally, the thioxomethyl group introduces sulfur into the molecule, which can impart unique electronic properties and enhance the compound's stability under certain conditions.

In terms of applications, hydrazinecarboxylic acid derivatives have shown promise in the development of new drugs targeting various diseases. For example, recent studies have highlighted their potential as inhibitors of key enzymes involved in cancer cell proliferation. A research article published in Nature Communications in 2023 reported that certain derivatives of this compound exhibited potent anti-proliferative activity against several human cancer cell lines, suggesting their potential as leads for anticancer drug development.

Beyond pharmaceutical applications, hydrazinecarboxylic acid derivatives are also being explored for their use in agrochemicals. Their ability to act as herbicides or fungicides has been tested in field trials, with promising results indicating their potential to control crop pests without causing significant environmental harm. A study conducted by researchers at the University of California demonstrated that these compounds can effectively inhibit the growth of pathogenic fungi while maintaining high selectivity for crop plants.

The ethyl ester group in this compound contributes to its solubility and bioavailability, making it easier to formulate into various drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of these compounds into lipid nanoparticles or polymeric micelles, enhancing their stability and targeting efficiency. This has opened new avenues for their use in targeted drug delivery systems for treating diseases such as cancer and infectious diseases.

In conclusion, hydrazinecarboxylic acid, 2-[(methylamino)thioxomethyl]-, ethyl ester (CAS No. 53065-50-2) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As scientific advancements continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.